Cas no 1261914-35-5 (4-(2-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid
• CAS No: 1261914-35-5
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322060
• CID: 2763139
• PubChem ID: 53227890
• Update Time: 2025-04-21

4-(2-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10691423
• 4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
• 1261914-35-5
• MFCD18322060
• 2'-Fluoro-4'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322060
• Inchi： 1S/C16H13FO4/c1-9-7-10(15(18)19)3-5-12(9)13-6-4-11(8-14(13)17)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： LTEJSAVLRKJBOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų